Cas no 2228805-62-5 (2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine)

• Product Name: 2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine
• CAS No: 2228805-62-5
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• CID: 6276815
• PubChem ID: 165884465
• Update Time: 2025-05-22

2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine
• 2228805-62-5
• EN300-1965186

• Inchi： 1S/C8H8Cl2N2/c9-5-2-12-3-6(10)8(5)4-1-7(4)11/h2-4,7H,1,11H2
• InChI Key： WRKDZXIBDZBCLE-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C1CC1N)Cl

Computed Properties

• Exact Mass: 202.0064537g/mol
• Monoisotopic Mass: 202.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine

2-(3,5-Dichloropyridin-4-yl)cyclopropan-1-amine: A Comprehensive Overview

2-(3,5-Dichloropyridin-4-yl)cyclopropan-1-amine, also known by its CAS registry number CAS No. 2228805-62-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of 2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine comprises a cyclopropane ring fused with a pyridine moiety, which is further substituted with two chlorine atoms at the 3 and 5 positions. This arrangement imparts the molecule with unique electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the cyclopropane ring introduces strain, which can be harnessed to induce specific reactivity in synthetic processes.

Recent studies have focused on the synthesis of 2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine using environmentally friendly methodologies. Researchers have explored catalytic asymmetric synthesis approaches to construct the cyclopropane ring with high enantioselectivity. These methods not only enhance the efficiency of the synthesis but also align with the growing demand for sustainable chemical practices.

The biological activity of CAS No. 2228805-62-5 has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential anti-tumor activity by modulating key signaling pathways involved in cancer progression. Additionally, it has shown promise as a lead compound for developing novel anti-viral agents, particularly against emerging viral pathogens.

In terms of applications, 2-(3,5-dichloropyridin-4-yl)cyclopropane amine serves as an intermediate in the synthesis of more complex molecules with therapeutic potential. Its role as a building block in medicinal chemistry underscores its importance in drug discovery pipelines.

The latest research also highlights the importance of computational chemistry in predicting the pharmacokinetic profiles of CAS No. 2228805-62-5. Advanced modeling techniques have been employed to assess its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights for optimizing its bioavailability.

In conclusion, 2-(3,5-dichloropyridin-4-yl)cyclopropane amine, or CAS No. 2228805-62